Cas no 76097-87-5 (2,3-Quinoxalinedione,5-amino-1,4-dihydro-)

• Product Name: 2,3-Quinoxalinedione,5-amino-1,4-dihydro-
• CAS No: 76097-87-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 560943
• PubChem ID: 600915
• Update Time: 2025-04-19

2,3-Quinoxalinedione,5-amino-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedione,5-amino-1,4-dihydro-
• (2E)-3-(2,5-DIMETHYLPHENYL)BUT-2-ENOIC ACID
• 2,3-Quinoxalinedione,5-amino-1,4-dihydro-(9CI)
• 5-Amino-1,4-dihydro-quinoxaline-2,3-dione
• 5-Amino-1,4-dihydro-2,3-quinoxalinedione
• 5-Amino-1,4-dihydro-chinoxalin-2,3-dion
• AC1LCIOD
• AG-H-03532
• Oprea1_327758
• SBB014623
• SureCN2865383
• 2,3-dihydroxy-5-aminoquinoxaline
• SR-01000482278-1
• 5-amino-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• 5-Amino-1,4-dihydro-2,3-quinoxalinedione #
• SR-01000482278
• 76097-87-5
• DTXSID10344982
• 5-amino-1,4-dihydroquinoxaline-2,3-dione
• Oprea1_611666
• SCHEMBL2865383
• 5-aminoquinoxaline-2,3(1H,4H)-dione
• AKOS001637647
• AKOS000300675
• EU-0077043
• BDA09787
• CS-0315606
• DB-269303
• STK764740
• 2,3-Quinoxalinedione, 5-amino-1,4-dihydro-

• MDL： MFCD02933200
• Inchi： 1S/C8H7N3O2/c9-4-2-1-3-5-6(4)11-8(13)7(12)10-5/h1-3H,9H2,(H,10,12)(H,11,13)
• InChI Key： HRWASPYQGRASFT-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC=C(C=2N1)N)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22